Cas no 2248341-29-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate
• CAS No: 2248341-29-7
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 6008693
• PubChem ID: 165981043
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate Chemical and Physical Properties

Names and Identifiers

• 2248341-29-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate
• EN300-6513150

• Inchi： 1S/C12H8N2O4/c1-7(6-13)12(17)18-14-10(15)8-4-2-3-5-9(8)11(14)16/h2-5,7H,1H3
• InChI Key： AKJGBAGWKMCFFL-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 244.04840674g/mol
• Monoisotopic Mass: 244.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate (CAS No. 2248341-29-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate (CAS No. 2248341-29-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and organic synthesis research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a 2-cyano-2-methylacetate moiety, makes it a versatile intermediate for the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

One of the key reasons for the growing interest in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate is its role as a building block for heterocyclic compounds. Heterocycles are fundamental to modern medicinal chemistry, as they form the backbone of many drugs targeting diseases such as cancer, inflammation, and infectious diseases. The presence of the cyano and ester functional groups in this compound further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for high-purity chemical intermediates like CAS No. 2248341-29-7 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques require reliable and structurally diverse compounds to accelerate the discovery of new therapeutics. The compound's compatibility with green chemistry principles—such as minimal waste generation and energy-efficient synthesis—also aligns with the global push for sustainable research practices.

Another area where 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate shows promise is in the development of functional materials. Its ability to participate in polymerization reactions and form stable adducts makes it a candidate for creating advanced polymers with tailored properties. This is particularly relevant in industries such as electronics, where materials with specific optical or thermal characteristics are in high demand.

From a synthetic perspective, the compound's isoindole-1,3-dione scaffold is noteworthy. This structural motif is prevalent in pharmaceutical active ingredients, including those with analgesic, anticonvulsant, and antimicrobial activities. Researchers are actively investigating modifications to this scaffold to enhance bioavailability and reduce toxicity, making CAS No. 2248341-29-7 a valuable tool for structure-activity relationship (SAR) studies.

The analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for reproducible research outcomes. Additionally, computational modeling studies have been employed to predict its reactivity and interactions with biological targets, further underscoring its utility in rational drug design.

As the scientific community continues to explore the potential of CAS No. 2248341-29-7, questions frequently arise about its synthetic routes, scalability, and commercial availability. Addressing these queries is essential for facilitating its adoption in both academic and industrial settings. Moreover, the compound's compatibility with continuous flow chemistry—a technique gaining traction for its efficiency—positions it as a forward-looking choice for modern laboratories.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-2-methylacetate represents a compelling example of how specialized intermediates can drive innovation across multiple disciplines. Its multifaceted applications, from drug discovery to material science, highlight its significance in contemporary research. As methodologies evolve and new challenges emerge, this compound is poised to remain a focal point for scientists seeking to push the boundaries of chemical and biomedical science.